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alcohol

Cat. No.: B1322694

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Difluoro-4-hydroxybenzyl alcohol is a fluorinated organic compound with potential
applications as a versatile building block in medicinal chemistry and materials science. Its
unique electronic properties, stemming from the presence of two fluorine atoms ortho to the
hydroxyl and hydroxymethyl groups, make it an attractive intermediate for the synthesis of
novel bioactive molecules and specialized polymers. This technical guide provides a summary
of its fundamental properties, a plausible synthetic route, and an overview of its potential
applications based on the current scientific landscape. While specific biological activity data for
this compound is not extensively documented, its structural similarity to other biologically active
benzyl alcohol derivatives suggests potential areas for future investigation.

Chemical and Physical Properties

2,6-Difluoro-4-hydroxybenzyl alcohol is a solid at room temperature, appearing as a white to
yellow powder or crystals. The presence of fluorine atoms is expected to influence its acidity,
lipophilicity, and metabolic stability, properties of significant interest in drug design.

Table 1: Physical and Chemical Properties of 2,6-Difluoro-4-hydroxybenzyl alcohol
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Property Value Reference
Molecular Formula C7HeF202 [1112]
Molecular Weight 160.12 g/mol [2]
CAS Number 438049-36-6 [1][2]
4-hydroxy-2,6-
IUPAC Name (_ Y Y
difluorophenyl)methanol
Melting Point 160 °C
Boiling Point 286 °C
White to yellow powder or
Appearance
crystals
Purity Typically available at 295% [1]
Room temperature, under an
Storage

inert atmosphere.

Note: Some physical properties like melting and boiling points are based on supplier data and
may not have been independently verified in peer-reviewed literature.

Synthesis

A common and effective method for the synthesis of benzyl alcohols is the reduction of the
corresponding benzaldehyde. Therefore, a plausible and efficient route to 2,6-Difluoro-4-
hydroxybenzyl alcohol is through the reduction of 2,6-difluoro-4-hydroxybenzaldehyde.

Proposed Experimental Protocol: Reduction of 2,6-
difluoro-4-hydroxybenzaldehyde

This protocol is a general procedure based on standard chemical reductions of aldehydes and
should be optimized for specific laboratory conditions.

Materials:

¢ 2,6-difluoro-4-hydroxybenzaldehyde
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Sodium borohydride (NaBHa4)

Methanol (or another suitable alcohol solvent)

Deionized water

Hydrochloric acid (HCI), dilute solution (e.g., 1 M)

Ethyl acetate (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 2,6-difluoro-4-hydroxybenzaldehyde in methanol in a round-bottom
flask at room temperature with stirring.

Reduction: Slowly add sodium borohydride to the solution in small portions. The reaction is
exothermic and may cause the solvent to reflux. Maintain the temperature with an ice bath if
necessary.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) until the starting aldehyde is consumed.

Quenching: Once the reaction is complete, carefully quench the excess sodium borohydride
by the slow addition of deionized water, followed by a dilute solution of hydrochloric acid until
the solution is slightly acidic (pH ~5-6).

Extraction: Extract the aqueous solution with ethyl acetate (3x).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Washing: Combine the organic layers and wash with brine (saturated NaCl solution).
» Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The resulting crude product can be purified by recrystallization or column
chromatography to yield pure 2,6-Difluoro-4-hydroxybenzyl alcohol.

Synthesis of 2,6-Difluoro-4-hydroxybenzyl alcohol

9 Reduction
2,6-difluoro-4-hydroxybenzaldehyde (.., NaBH4 in Methanol)

Purification
(Recrystallization or Chromatography)

Aqueous Workup
& Extraction

2,6-Difluoro-4-hydroxybenzyl alcohol

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 2,6-Difluoro-4-hydroxybenzyl alcohol.

Analytical Characterization

The identity and purity of synthesized 2,6-Difluoro-4-hydroxybenzyl alcohol would be
confirmed using standard analytical techniques.

Table 2: Expected Analytical Data
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Technique Expected Observations

Signals corresponding to the aromatic protons,

the benzylic CHz protons, and the hydroxyl

1H NMR o
protons. The aromatic signals would show
coupling to the fluorine atoms.
Resonances for the aromatic carbons (with C-F
13C NMR couplings), the benzylic carbon, and carbons
bearing the hydroxyl and hydroxymethyl groups.
A single resonance for the two equivalent
F NMR

fluorine atoms.

Characteristic absorption bands for O-H
R Spect stretching (both phenolic and alcoholic), C-H
ectrosco
P Py stretching, aromatic C=C stretching, and C-F

stretching.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of the compound, along with

characteristic fragmentation patterns.

Potential Applications and Biological Activity

While specific studies on the biological activity of 2,6-Difluoro-4-hydroxybenzyl alcohol are
limited, the structural motif is present in various compounds of medicinal interest. The
introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic
properties of a molecule.

e Medicinal Chemistry: Fluorinated benzyl alcohols are valuable intermediates in the synthesis
of pharmaceuticals.[3] The fluorine atoms can enhance metabolic stability, increase binding
affinity, and modulate pKa. This compound could serve as a precursor for novel anti-
bacterial, anti-inflammatory, or neuroprotective agents. For instance, related hydroxybenzyl
hydrazides have shown promising antibacterial and antioxidant activities.[4]

o Materials Science: Benzyl alcohols are used in the formulation of specialty polymers and
resins.[3] The presence of fluorine could impart desirable properties such as increased
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thermal stability and chemical resistance to these materials.

Given the neuroprotective effects observed for the non-fluorinated analog, 4-hydroxybenzyl
alcohol, which acts via the PI3K/Akt pathway to upregulate antioxidant proteins, it is plausible
that 2,6-Difluoro-4-hydroxybenzyl alcohol could be investigated for similar activities.[5]

Potential Areas of Investigation

2,6-Difluoro-4-hydroxybenzyl alcohol
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Caption: Potential applications of 2,6-Difluoro-4-hydroxybenzyl alcohol.

Conclusion

2,6-Difluoro-4-hydroxybenzyl alcohol is a chemical entity with significant potential as a
building block in various scientific and industrial fields. Its well-defined physical and chemical
properties, coupled with a straightforward synthetic route, make it an accessible tool for
researchers. While its biological profile is yet to be thoroughly explored, the known activities of
structurally related compounds provide a strong rationale for its investigation as a scaffold in
drug discovery programs. Further research is warranted to fully elucidate its biological functions
and to explore its utility in the development of novel materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1322694+#2-6-difluoro-4-hydroxybenzyl-alcohol-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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